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Compound of Interest

Compound Name: Cyanogen iodide

Cat. No.: B3343156 Get Quote

Solubility of Cyanogen Iodide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cyanogen iodide
(ICN) in water and various organic solvents. The information is compiled to assist researchers

and professionals in laboratory settings, ensuring safety and accuracy in experimental design.

Cyanogen iodide is a highly toxic pseudohalogen that appears as white crystals and is utilized

in chemical synthesis and as a preservative in taxidermy.[1] Its solubility is a critical parameter

for its application and handling.

Solubility Profile
Cyanogen iodide exhibits moderate solubility in water and is generally more soluble in organic

solvents.[1] However, it is important to note that it reacts slowly with water, and also

decomposes in the presence of acids, bases, ammonia, and alcohols, which can produce

highly toxic hydrogen cyanide gas.[2][3]

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for

cyanogen iodide in various solvents.
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Solvent Temperature (°C) Solubility Notes

Water 20 3.86 g / 100 g [4]

Water 25
3.56 g / 100 mL (3.56

x 10⁴ mg/L)
[3]

Ethanol Not Specified Very Soluble / Soluble [3][5][6]

Ethyl Ether Not Specified Very Soluble / Soluble [3][5][6]

Volatile Oils Not Specified Soluble [3][7]

Chloroform Boiling Soluble
Used as a solvent for

recrystallization.[8]

Pyridine Not Specified Soluble

Forms an electrolyte

solution that conducts

electricity.[2][9]

Dioxane Not Specified Soluble

Used as a solvent in

reaction kinetic

studies.[10]

Experimental Protocol for Solubility Determination
A standardized method for determining the water solubility of a chemical substance is crucial

for consistent and comparable results. The following protocol is based on the OECD Guideline

105 (Flask Method), which is suitable for substances with solubilities above 10⁻² g/L.[11]

Principle
The flask method involves agitating an excess amount of the test substance in water at a

constant temperature until equilibrium (saturation) is achieved. The concentration of the

substance in the aqueous phase is then determined by a suitable analytical method.

Materials and Apparatus
Test Substance: Purified cyanogen iodide.

Solvent: Distilled or deionized water.
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Glassware: Erlenmeyer flasks with glass stoppers, volumetric flasks, pipettes.

Equipment: Constant temperature water bath or shaker, centrifuge, analytical balance, pH

meter.

Analytical Instrumentation: Gas Chromatograph with Electron Capture Detector (GC-ECD) or

titration equipment.

Step-by-Step Procedure
Preliminary Test: A preliminary test is conducted to approximate the solubility and the time

required to reach equilibrium. This helps in optimizing the conditions for the main test.

Sample Preparation: Add an excess amount of cyanogen iodide to several flasks containing

a known volume of water. The excess solid should be clearly visible.

Equilibration:

Place the sealed flasks in a constant temperature bath, preferably at 20 ± 0.5 °C.[11]

Agitate the flasks for a sufficient duration determined by the preliminary test (typically 24-

48 hours) to ensure equilibrium is reached. It is recommended to approach equilibrium

from both oversaturation (by cooling a heated, saturated solution) and undersaturation to

confirm true equilibrium.

Phase Separation:

Once equilibrium is reached, cease agitation and allow the flasks to stand in the constant

temperature bath for at least 24 hours to allow the undissolved solid to settle.

To ensure complete separation of the solid and liquid phases, centrifugation of the

samples is required. The centrifuge should also be temperature-controlled.

Sample Analysis:

Carefully extract an aliquot of the clear, supernatant aqueous phase for analysis.
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Determine the concentration of cyanogen iodide in the aliquot using a validated analytical

method.

Gas Chromatography (GC-ECD): A sensitive method for detecting cyanogen halides in

water.[6]

Titration: The concentration of cyanogen iodide can be determined by titration with a

standard sodium thiosulfate solution in the presence of hydrochloric acid and a starch

indicator.[10]

Data Reporting: Express the solubility as the mass of the substance per volume or mass of

the solvent (e.g., g/L or g/100g ) at the specified temperature. Report the analytical method

used and the pH of the saturated solution.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a

compound using the flask method.
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Workflow for Solubility Determination (Flask Method).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. filab.fr [filab.fr]

2. Cyanogen iodide - Wikiwand [wikiwand.com]

3. Cyanogen iodide | CNI | CID 10478 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. cyanogen iodide [chemister.ru]

5. 506-78-5 CAS MSDS (CYANOGEN IODIDE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

6. CYANOGEN IODIDE CAS#: 506-78-5 [m.chemicalbook.com]

7. Cyanogen Iodide [drugfuture.com]

8. Organic Syntheses Procedure [orgsyn.org]

9. Cyanogen iodide - Wikipedia [en.wikipedia.org]

10. cdnsciencepub.com [cdnsciencepub.com]

11. oecd.org [oecd.org]

To cite this document: BenchChem. [solubility of cyanogen iodide in water and organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343156#solubility-of-cyanogen-iodide-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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